1-[(2,3-dimethylphenoxy)acetyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 2-(2,3-dimethylphenoxy)-1-[4-[2-nitro-4-(trifluoromethyl)phenyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H22F3N3O4/c1-14-4-3-5-19(15(14)2)31-13-20(28)26-10-8-25(9-11-26)17-7-6-16(21(22,23)24)12-18(17)27(29)30/h3-7,12H,8-11,13H2,1-2H3
• InChI Key: JENLOFBIXPYQEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)N2CCN(CC2)C3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-])C
• Molecular Formula: C21H22F3N3O4
• Molecular Weight: 437.4 g/mol

Description

1-[(2,3-dimethylphenoxy)acetyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine is a chemical compound that has several applications in scientific research. It is a piperazine derivative that has been synthesized and studied for its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-[(2,3-dimethylphenoxy)acetyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine is not fully understood. However, it has been reported to modulate the activity of several neurotransmitters in the brain, including GABA, serotonin, and dopamine. The compound may also have antioxidant and anti-inflammatory effects, which could contribute to its pharmacological properties.
Biochemical and Physiological Effects:
Studies have shown that 1-[(2,3-dimethylphenoxy)acetyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine can alter the levels of several biochemical markers in the brain, including glutathione, malondialdehyde, and superoxide dismutase. The compound has also been reported to affect the expression of several genes involved in neuroprotection and neuroplasticity. Physiologically, the compound has been shown to decrease seizure activity and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2,3-dimethylphenoxy)acetyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine in lab experiments is its well-established synthesis method. The compound is also relatively stable and can be stored for long periods of time. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to design experiments to investigate its pharmacological properties.

Future Directions

There are several future directions for research on 1-[(2,3-dimethylphenoxy)acetyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine. One direction is to investigate its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to study its effects on different neurotransmitter systems in the brain to better understand its mechanism of action. Additionally, the compound could be modified to improve its pharmacological properties, such as increasing its potency or reducing its side effects.

Synthesis Methods

The synthesis of 1-[(2,3-dimethylphenoxy)acetyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine involves the reaction of 2,3-dimethylphenol and 2-chloroacetyl chloride to form 2,3-dimethylphenoxyacetyl chloride. This intermediate is then reacted with 2-nitro-4-(trifluoromethyl)aniline and piperazine to produce the final product. The synthesis method is well-established and has been reported in several scientific journals.

Scientific Research Applications

1-[(2,3-dimethylphenoxy)acetyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been studied for its potential pharmacological properties. It has been reported to have anticonvulsant, anxiolytic, and antidepressant effects in animal models. The compound has also been investigated for its potential as a treatment for neuropathic pain, Alzheimer's disease, and Parkinson's disease.